Cas no 93276-68-7 (1-(4-methanesulfonyl-2-methoxyphenyl)ethan-1-one)

• Product Name: 1-(4-methanesulfonyl-2-methoxyphenyl)ethan-1-one
• CAS No: 93276-68-7
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• CID: 4336609
• Update Time: 2025-10-29

1-(4-methanesulfonyl-2-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-methoxy-4-(methylsulfonyl)phenyl]-
• 1-(4-methanesulfonyl-2-methoxyphenyl)ethan-1-one
• 1-[2-Methoxy-4-(methylsulfonyl)phenyl]ethanone

• Inchi： 1S/C10H12O4S/c1-7(11)9-5-4-8(15(3,12)13)6-10(9)14-2/h4-6H,1-3H3
• InChI Key： JVQGUFFLRWJCFM-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(S(C)(=O)=O)C=C1OC)C

Experimental Properties

• Density: 1.222±0.06 g/cm3(Predicted)
• Boiling Point: 424.3±45.0 °C(Predicted)

Additional information on 1-(4-methanesulfonyl-2-methoxyphenyl)ethan-1-one

Comprehensive Overview of 1-(4-methanesulfonyl-2-methoxyphenyl)ethan-1-one (CAS No. 93276-68-7)

1-(4-methanesulfonyl-2-methoxyphenyl)ethan-1-one, with the CAS number 93276-68-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a methanesulfonyl group and a methoxy substituent on a phenyl ring, making it a versatile intermediate in synthetic chemistry. Its unique structure and properties have made it a subject of interest for researchers exploring novel applications in drug development and material science.

The compound's molecular formula and structural features contribute to its reactivity and potential utility. The presence of the methanesulfonyl group enhances its electron-withdrawing characteristics, which can be pivotal in designing molecules with specific electronic properties. Meanwhile, the methoxy group offers steric and electronic modulation, influencing the compound's interaction with other chemical entities. These attributes make 1-(4-methanesulfonyl-2-methoxyphenyl)ethan-1-one a valuable building block in organic synthesis.

In recent years, the demand for high-purity chemical intermediates like 93276-68-7 has surged, driven by advancements in pharmaceutical research and green chemistry. Researchers are increasingly focusing on sustainable synthesis methods, and this compound's potential role in catalysis and bioconjugation has sparked curiosity. For instance, its application in cross-coupling reactions or as a precursor for biologically active molecules aligns with the growing trend toward eco-friendly chemical processes.

Another area of interest is the compound's potential in drug discovery. The pharmacophore derived from its structure could be leveraged to develop new therapeutic agents, particularly in targeting enzyme inhibition or receptor modulation. Given the rising global focus on precision medicine and personalized therapeutics, 1-(4-methanesulfonyl-2-methoxyphenyl)ethan-1-one may play a critical role in the design of next-generation drugs.

From an industrial perspective, the compound's stability and solubility profile make it suitable for various formulation and delivery systems. Its compatibility with organic solvents and aqueous media broadens its applicability in laboratory settings and large-scale production. As industries strive for cost-effective and scalable synthetic routes, this compound's utility is likely to expand further.

In summary, 1-(4-methanesulfonyl-2-methoxyphenyl)ethan-1-one (CAS 93276-68-7) represents a fascinating intersection of chemical innovation and practical application. Its structural uniqueness and functional versatility position it as a key player in advancing synthetic chemistry and drug development. As research continues to uncover its potential, this compound is poised to remain a focal point in scientific and industrial discussions.